Cas no 2549024-83-9 (N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide
• CAS No: 2549024-83-9
• MF: C₁₄H₂₂N₄O₄S
• MW: 342.413881778717
• CID: 5312203
• PubChem ID: 167997028
• Update Time: 2025-05-30

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide
• 2549024-83-9
• N-[1-(1,2,3,4-Tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C14H22N4O4S/c1-16-9-12(13(19)17(2)14(16)20)18-7-5-10(6-8-18)15-23(21,22)11-3-4-11/h9-11,15H,3-8H2,1-2H3
• InChI Key： FCIYTTHUQBNQAZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=CN(C)C(=O)N(C)C3=O)CC2)(=O)=O)CC1

Computed Properties

• Exact Mass: 343.14400140g/mol
• Monoisotopic Mass: 343.14400140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.3±55.0 °C(Predicted)
• pka: 10.71±0.20(Predicted)

Additional information on N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide

Comprehensive Analysis of N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide (CAS 2549024-83-9)

The compound N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide, identified by its CAS number 2549024-83-9, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This cyclopropanesulfonamide derivative has garnered attention due to its unique structural features, which include a tetrahydropyrimidine core and a piperidine moiety. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, making it a promising candidate for further investigation. Its CAS 2549024-83-9 identifier ensures precise tracking in scientific literature and regulatory databases, facilitating collaborative research efforts.

One of the most frequently searched questions in the field is: "What are the biological activities of cyclopropanesulfonamide derivatives?" This compound's tetrahydropyrimidine scaffold is known to interact with enzymes involved in inflammation and metabolic disorders, suggesting potential therapeutic applications. Additionally, its piperidine ring enhances bioavailability, a critical factor in drug development. These attributes align with current trends in personalized medicine and targeted therapies, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's CAS 2549024-83-9 listing ensures compliance with international chemical nomenclature standards, aiding in global research transparency.

Another trending topic in the scientific community is the exploration of small-molecule modulators for undruggable targets. The cyclopropanesulfonamide group in this compound offers a unique pharmacophore, enabling interactions with challenging protein surfaces. This has led to increased interest in its potential role in treating rare diseases and conditions with limited treatment options. The compound's tetrahydropyrimidine core further enhances its binding affinity, making it a valuable tool for structural biology studies.

From a commercial perspective, the CAS 2549024-83-9 compound is gaining traction in the fine chemicals market. Suppliers and contract research organizations (CROs) are increasingly listing this sulfonamide derivative in their catalogs, catering to the growing demand from academic and industrial laboratories. Its stability under standard storage conditions and compatibility with common solvents add to its appeal as a research reagent.

In conclusion, N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]cyclopropanesulfonamide (CAS 2549024-83-9) exemplifies the intersection of innovative chemistry and therapeutic potential. Its structural complexity and functional diversity position it as a compound of interest for future studies in drug design and biochemical applications. As research continues to uncover its full capabilities, this molecule is poised to contribute significantly to advancements in health and science.